Cas no 2680714-49-0 (benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate)

• Product Name: benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate
• CAS No: 2680714-49-0
• MF: C₁₅H₁₃FN₂O₅
• MW: 320.272527456284
• CID: 5632250
• PubChem ID: 165924273
• Update Time: 2025-05-21

benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-fluoro-3-(hydroxymethyl)-2-nitrophenyl]carbamate
• EN300-28293867
• 2680714-49-0
• benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate

• Inchi： 1S/C15H13FN2O5/c16-12-6-11(8-19)14(18(21)22)13(7-12)17-15(20)23-9-10-4-2-1-3-5-10/h1-7,19H,8-9H2,(H,17,20)
• InChI Key： DAFKLHAOHQHIGF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(CO)C=1)[N+](=O)[O-])NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08084968g/mol
• Monoisotopic Mass: 320.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Additional information on benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate

Introduction to Benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate (CAS No. 2680714-49-0)

Benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate, with the chemical identifier CAS No. 2680714-49-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nitroaromatic derivatives, which are widely studied for their potential applications in medicinal chemistry due to their unique structural and electronic properties.

The molecular structure of Benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate features a benzyl group attached to a carbamate moiety, which is further linked to a 5-fluoro-3-(hydroxymethyl)-2-nitrophenyl group. The presence of both fluoro and hydroxymethyl substituents introduces specific electronic and steric effects that can influence its reactivity and biological activity. The nitro group, in particular, is known for its ability to participate in various chemical transformations, making this compound a valuable intermediate in synthetic organic chemistry.

In recent years, there has been a growing interest in the development of novel pharmaceutical agents derived from nitroaromatic compounds. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The introduction of fluorine atoms into the molecular framework often enhances the metabolic stability and bioavailability of drug candidates, which is a critical factor in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated nitroaromatics in the development of next-generation therapeutics. For instance, studies have demonstrated that compounds containing both fluoro and hydroxymethyl groups can exhibit enhanced binding affinity to biological targets, leading to improved pharmacological efficacy. The carbamate functional group further contributes to the versatility of this compound, allowing for further derivatization and modification to tailor its biological properties.

The synthesis of Benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps typically include nitration of a precursor aromatic ring, followed by fluorination and hydroxylation at specific positions. The final step involves carbamoylation using benzylamine or a related reagent to introduce the carbamate moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher selectivity and efficiency.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. By modifying different functional groups within its structure, researchers can explore a wide range of biological activities. For example, replacing the benzyl group with other alkyl or aryl groups could alter its solubility and pharmacokinetic properties. Similarly, varying the position or type of substituents on the aromatic ring can fine-tune its interaction with biological targets.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of these molecules with target proteins, providing valuable insights into their potential therapeutic effects. Additionally, computational methods can help identify optimal synthetic routes by predicting reaction outcomes and minimizing unwanted side products.

In conclusion, Benzyl N-5-fluoro-3-(hydroxymethyl)-2-nitrophenylcarbamate (CAS No. 2680714-49-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for derivatization make it an attractive scaffold for developing novel therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.